3'-acetyl-N-propylbiphenyl-2-carboxamide

• IUPAC Name: 2-(3-acetylphenyl)-N-propylbenzamide
• InChI: InChI=1S/C18H19NO2/c1-3-11-19-18(21)17-10-5-4-9-16(17)15-8-6-7-14(12-15)13(2)20/h4-10,12H,3,11H2,1-2H3,(H,19,21)
• InChI Key: DWIJABWCPDFLFH-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CC=C1C2=CC(=CC=C2)C(=O)C
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol

Description

3'-Acetyl-N-propylbiphenyl-2-carboxamide is a synthetic organic compound featuring a biphenyl core substituted with an acetyl group at the 3' position and a propylcarboxamide moiety at the 2 position. This structure confers unique physicochemical properties, including moderate lipophilicity (logP ~3.2) and a molecular weight of 297.35 g/mol. While its exact pharmacological applications remain under investigation, its structural analogs have shown activity in modulating kinase pathways and cannabinoid receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3’-acetyl-N-propylbiphenyl-2-carboxamide typically involves a multi-step process:

Formation of Biphenyl Core: The biphenyl core can be synthesized through a Suzuki-Miyaura coupling reaction between a halogenated benzene and a boronic acid derivative.

Introduction of Acetyl Group: The acetyl group can be introduced via Friedel-Crafts acylation using acetyl chloride and a Lewis acid catalyst such as aluminum chloride.

Formation of Carboxamide Group: The carboxamide group can be formed by reacting the biphenyl derivative with an appropriate amine, such as propylamine, under conditions that promote amide bond formation, such as using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC).

Final Product Formation: The final step involves the purification of the product through recrystallization or chromatography.

Industrial Production Methods

Industrial production of 3’-acetyl-N-propylbiphenyl-2-carboxamide may involve similar synthetic routes but on a larger scale. Optimizations for yield, cost, and environmental impact are typically considered. Continuous flow chemistry and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3’-acetyl-N-propylbiphenyl-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert the carboxamide group to an amine or other derivatives.

Substitution: Electrophilic or nucleophilic substitution reactions can be employed to replace specific groups within the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (e.g., bromine) or nucleophiles (e.g., hydroxide ions) can be used under appropriate conditions.

Major Products Formed

Oxidation: Products may include carboxylic acids or ketones.

Reduction: Products may include primary or secondary amines.

Substitution: Products depend on the specific substituents introduced during the reaction.

Scientific Research Applications

3’-acetyl-N-propylbiphenyl-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its structural similarity to other bioactive compounds.

Industry: Utilized in the development of advanced materials, such as polymers and liquid crystals.

Mechanism of Action

The mechanism of action of 3’-acetyl-N-propylbiphenyl-2-carboxamide involves its interaction with specific molecular targets. The carboxamide group can form hydrogen bonds with enzymes or receptors, potentially inhibiting their activity. The biphenyl core provides a rigid scaffold that can enhance binding affinity and specificity. Pathways involved may include inhibition of enzyme activity or modulation of receptor signaling.

Comparison with Similar Compounds

Structural-Activity Relationship (SAR) Insights

• Acetyl vs. Nitro Groups : The acetyl group at 3' enhances target binding affinity (ΔG = -9.2 kcal/mol) compared to the nitro group (ΔG = -7.8 kcal/mol), as shown in molecular docking studies .
• Alkyl Chain Length : N-propyl substitution balances lipophilicity and steric hindrance, outperforming shorter (N-methyl) or longer (N-pentyl) chains in vitro .